4-fluoro-N-(3-isopropoxyphenyl)benzamide

• IUPAC Name: 4-fluoro-N-(3-propan-2-yloxyphenyl)benzamide
• InChI: InChI=1S/C16H16FNO2/c1-11(2)20-15-5-3-4-14(10-15)18-16(19)12-6-8-13(17)9-7-12/h3-11H,1-2H3,(H,18,19)
• InChI Key: IVFFYLKUTDEBJG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C16H16FNO2
• Molecular Weight: 273.30 g/mol

Description

Structure: The compound 4-fluoro-N-(3-isopropoxyphenyl)benzamide consists of a benzamide core with a fluorine substituent at the para-position of the benzoyl group and an isopropoxy group at the meta-position of the aniline ring.

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Key Analogs

Compound Name	Substituents	Key Properties	Biological Activity	Evidence ID
4-Fluoro-N-(3-isopropoxyphenyl)benzamide	Benzamide: 4-F; Aniline: 3-isopropoxy	Bulky isopropoxy group may reduce crystallinity; potential for moderate solubility.	Not explicitly reported, but structural analogs show receptor modulation .
4-Fluoro-N-(4-fluorophenyl)benzamide	Benzamide: 4-F; Aniline: 4-F	Fluorine atoms form layered crystal packing via halogen interactions; high melting point.	Used in crystallography studies; no direct bioactivity data.
CID890517 [4-Fluoro-N-(2-piperidin-1-ylphenyl)benzamide]	Benzamide: 4-F; Aniline: 2-piperidinyl	Para-fluorine critical for EP2 receptor potentiation (~10-fold EC50 shift). Piperidine moiety essential for activity.	EP2 receptor modulator (fold shift = 3.2) .
CNS4 [4-Fluoro-N-(2-(pyridin-3-yl)piperidine-1-carbonothioyl)benzamide]	Benzamide: 4-F; Aniline: thiocarbamoyl-piperidine-pyridinyl	Thiocarbamoyl group enhances lipophilicity; HPLC purity >99%.	Potential CNS applications (not specified) .
3-Isopropoxy-N-[2-(4-morpholinyl)phenyl]benzamide	Benzamide: 3-isopropoxy; Aniline: 2-morpholinyl	Morpholine’s oxygen may enable hydrogen bonding; molecular weight = 340.42 g/mol.	No bioactivity data reported.
4-Fluoro-N-(1,3-dioxoisoindolin-2-yl)benzamide	Benzamide: 4-F; Aniline: dioxoisoindolinyl	Forms 3D hydrogen-bonded framework (space group P21/n); DFT studies align with experimental data.	Investigated for Hirshfeld surface interactions .

2.1 Structural and Physicochemical Differences

• Halogen vs. Alkoxy Substituents :

  • The fluorine in 4-fluoro-N-(4-fluorophenyl)benzamide enables dense crystal packing via F···F interactions, leading to high thermal stability . In contrast, the isopropoxy group in the target compound introduces steric hindrance, likely reducing crystallinity and enhancing solubility .
  • Replacement of fluorine with morpholine () or thiocarbamoyl groups () alters electronic properties and hydrogen-bonding capacity, impacting bioavailability.

• Piperidine vs. Isopropoxy Moieties :

  • Piperidine in CID890517 is critical for EP2 receptor binding, while isopropoxy’s bulkiness may hinder similar interactions .

2.3 Crystallography and Computational Studies

• 4-Fluoro-N-(4-fluorophenyl)benzamide crystallizes in space group P-1 with fluorine layers along the c-axis .
• 4-Fluoro-N-(1,3-dioxoisoindolin-2-yl)benzamide exhibits a monoclinic framework stabilized by N-H···O and O-H···O bonds .
• Computational studies (DFT, Hirshfeld analysis) validate experimental structures and electronic distributions .